Cas no 866615-03-4 (1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene)

• Product Name: 1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene
• CAS No: 866615-03-4
• MF: C₉H₈F₄O₂
• MW: 224.152236938477
• MDL: MFCD29088061
• CID: 5074240
• Update Time: 2026-03-01

1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene
• 1-fluoro-2-(methoxymethoxy)-4-(trifluoro methyl)benzene
• 1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene

• MDL： MFCD29088061
• Inchi： 1S/C9H8F4O2/c1-14-5-15-8-4-6(9(11,12)13)2-3-7(8)10/h2-4H,5H2,1H3
• InChI Key： ZMFHWKRHIMOLJS-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene

Research Briefing on 1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene (CAS: 866615-03-4): Recent Advances and Applications

1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene (CAS: 866615-03-4) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and methoxymethoxy functional groups, serves as a versatile building block in the synthesis of complex molecules, particularly in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents and advanced materials.

Recent research has focused on the synthetic utility of 1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene in the construction of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its application in the synthesis of trifluoromethylated aryl ethers, which exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. The presence of the trifluoromethyl group in this compound contributes to improved lipophilicity and membrane permeability, making it an attractive scaffold for drug design.

In addition to its pharmaceutical applications, 1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene has been explored in material science. A recent report in Advanced Materials (2024) detailed its use as a precursor for the development of liquid crystal materials with unique optical properties. The compound's ability to undergo selective functionalization at the methoxymethoxy group allows for the precise tuning of material properties, enabling the design of advanced optoelectronic devices.

The mechanism of action and reactivity of this compound have also been the subject of recent investigations. Computational studies published in Organic & Biomolecular Chemistry (2023) provided insights into the electronic effects of the trifluoromethyl and fluorine substituents on the aromatic ring, which influence its reactivity in cross-coupling reactions. These findings have important implications for the design of efficient synthetic routes using this compound as a starting material.

From a safety and regulatory perspective, recent toxicological studies have evaluated the environmental impact and handling requirements of 1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene. While the compound shows low acute toxicity in standard assays, proper handling procedures are recommended due to its potential to release fluoride ions under certain conditions. These findings were reported in a 2023 publication in Chemical Research in Toxicology.

Looking forward, the unique properties of 1-Fluoro-2-(methoxymethoxy)-4-(trifluoromethyl)benzene (CAS: 866615-03-4) position it as a valuable tool in medicinal chemistry and materials science. Ongoing research is exploring its potential in the development of next-generation pharmaceuticals, particularly in the areas of CNS disorders and anti-inflammatory agents, where the trifluoromethyl group's properties may offer significant therapeutic advantages. The compound's versatility and the growing understanding of its chemical behavior suggest that it will continue to be an important focus of research in the coming years.